1-Ethyl-1H-1,2,3-triazol-4-amine
Overview
Description
“1-Ethyl-1H-1,2,3-triazol-4-amine” is a chemical compound with the molecular formula C4H8N4 . It is used in various fields such as medicinal chemistry, agrochemicals, and material science .
Synthesis Analysis
The synthesis of 1H-1,2,3-triazole derivatives has been reported in several studies. For instance, an effective one-pot process for the synthesis of 1-substituted 1H-tetrazoles from triethyl orthoformate, amines, and sodium azide has been described . Another study reported the synthesis of 1H-1,2,3-triazole-4-carbonitriles as promising precursors for the preparation of 2-triazol-4-yl-thieno[2,3-d]pyrimidines .
Molecular Structure Analysis
The molecular structure of “1-Ethyl-1H-1,2,3-triazol-4-amine” consists of a triazole ring system and an amino group attached to carbon atom 3 . The InChI representation of the molecule is InChI=1S/C4H8N4/c1-2-8-3-6-4(5)7-8/h3H,2H2,1H3,(H2,5,7) .
Physical And Chemical Properties Analysis
The molecular weight of “1-Ethyl-1H-1,2,3-triazol-4-amine” is 112.13 g/mol . Other computed properties include a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 3, and a rotatable bond count of 1 .
Scientific Research Applications
Drug Discovery
1-Ethyl-1H-1,2,3-triazol-4-amine serves as a core structure in the development of various pharmaceutical compounds. Its unique properties, such as high chemical stability and hydrogen bonding ability, make it a valuable scaffold in medicinal chemistry. For instance, it’s structurally similar to the amide bond, which is a common feature in many drugs .
Organic Synthesis
In organic chemistry, this compound is utilized for synthesizing more complex molecules. Its reactivity allows for the creation of diverse chemical structures, which can be further used in the synthesis of potential drug candidates or other organic compounds .
Polymer Chemistry
The triazole ring is known for its ability to enhance the stability of polymers. 1-Ethyl-1H-1,2,3-triazol-4-amine can be incorporated into polymers to improve their thermal and chemical resistance, making them suitable for a variety of industrial applications .
Supramolecular Chemistry
Due to its ability to engage in hydrogen bonding, 1-Ethyl-1H-1,2,3-triazol-4-amine is used in supramolecular chemistry to create self-assembling structures. These structures have potential applications in the development of nanomaterials and nanodevices .
Bioconjugation
This compound is also employed in bioconjugation techniques, where it is used to attach various biomolecules to one another or to solid supports. This is particularly useful in the field of chemical biology for studying biological processes and for diagnostic purposes .
Fluorescent Imaging
1-Ethyl-1H-1,2,3-triazol-4-amine derivatives can be designed to exhibit fluorescence. This property is exploited in fluorescent imaging, where these compounds are used as probes to visualize and track biological molecules in live cells and tissues .
Future Directions
Triazole derivatives, including “1-Ethyl-1H-1,2,3-triazol-4-amine”, have potential applications in various fields such as medicinal chemistry, agrochemicals, and material science . They can serve as starting materials for the synthesis of pharmaceutical compounds such as antifungal agents, anticancer agents, and enzyme inhibitors associated with cardiovascular disease . In agrochemicals, they can be used as raw materials for the synthesis of herbicides, fungicides, and insecticides . Furthermore, they can be used as ligands in coordination chemistry and as precursors for the production of new functional materials such as polymers and metal-organic frameworks .
Mechanism of Action
Target of Action
It’s known that triazole derivatives can interact with a variety of receptors and enzymes . For instance, some triazole compounds have shown potential anticholinesterase activities , which suggests that they could target acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) enzymes .
Mode of Action
Triazole compounds are known to interact with their targets through various interactions like electrostatic interaction, pi-anion interaction, h-bonding, and van der waals interaction . In the case of anticholinesterase activity, the triazole ring could potentially inhibit both AChE and BuChE activities .
Biochemical Pathways
If we consider its potential anticholinesterase activity, it could affect the cholinergic system in the brain, which is involved in learning, memory, stress responses, and cognitive functioning . By inhibiting AChE and BuChE
properties
IUPAC Name |
1-ethyltriazol-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N4/c1-2-8-3-4(5)6-7-8/h3H,2,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQTFIQIFWFHGEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(N=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50477607 |
Source
|
| Record name | 1-ethyltriazol-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50477607 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-1H-1,2,3-triazol-4-amine | |
CAS RN |
802915-18-0 |
Source
|
| Record name | 1-ethyltriazol-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50477607 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Ethyl-1H-1,2,3-triazol-4-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Methylsulfonyl-2-thia-7-azaspiro[4.4]nonane](/img/structure/B1315298.png)
